Promethazine N-β-D-Glucuronide
Promethazine N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
137908-81-7
VCID:
VC0129802
InChI:
InChI=1S/C23H28N2O6S/c1-13(25(2,3)22-20(28)18(26)19(27)21(31-22)23(29)30)12-24-14-8-4-6-10-16(14)32-17-11-7-5-9-15(17)24/h4-11,13,18-22,26-28H,12H2,1-3H3/t13?,18-,19-,20+,21-,22+/m0/s1
SMILES:
CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)[N+](C)(C)C4C(C(C(C(O4)C(=O)[O-])O)O)O
Molecular Formula:
C₂₃H₂₈N₂O₆S
Molecular Weight:
460.54
Promethazine N-β-D-Glucuronide
CAS No.: 137908-81-7
Reference Standards
VCID: VC0129802
Molecular Formula: C₂₃H₂₈N₂O₆S
Molecular Weight: 460.54
| CAS No. | 137908-81-7 |
|---|---|
| Product Name | Promethazine N-β-D-Glucuronide |
| Molecular Formula | C₂₃H₂₈N₂O₆S |
| Molecular Weight | 460.54 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[dimethyl(1-phenothiazin-10-ylpropan-2-yl)azaniumyl]-3,4,5-trihydroxyoxane-2-carboxylate |
| Standard InChI | InChI=1S/C23H28N2O6S/c1-13(25(2,3)22-20(28)18(26)19(27)21(31-22)23(29)30)12-24-14-8-4-6-10-16(14)32-17-11-7-5-9-15(17)24/h4-11,13,18-22,26-28H,12H2,1-3H3/t13?,18-,19-,20+,21-,22+/m0/s1 |
| SMILES | CC(CN1C2=CC=CC=C2SC3=CC=CC=C31)[N+](C)(C)C4C(C(C(C(O4)C(=O)[O-])O)O)O |
| Synonyms | N-β-D-Glucopyranuronosyl-N,N,α-trimethyl-10H-phenothiazine-10-ethanaminium Inner Salt; Promethazine N-Glucuronide; |
| PubChem Compound | 71751807 |
| Last Modified | Nov 11 2021 |
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